Cas no 338978-75-9 (1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl-)

• Product Name: 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl-
• CAS No: 338978-75-9
• MF: C₁₀H₁₀N₂OS₂
• MW: 238.329199314117
• MDL: MFCD00202096
• CID: 5195205
• Update Time: 2026-03-05

1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl-

• MDL： MFCD00202096
• Inchi： 1S/C10H10N2OS2/c1-7-10(15-12-11-7)14-9-5-3-8(13-2)4-6-9/h3-6H,1-2H3
• InChI Key： IKKGFTGDOYPSCU-UHFFFAOYSA-N
• SMILES： S1C(SC2=CC=C(OC)C=C2)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl-

Recent Advances in the Study of 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl- (CAS: 338978-75-9)

The compound 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl- (CAS: 338978-75-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1,2,3-thiadiazole derivatives, with CAS: 338978-75-9 being a notable example. The compound's structure, featuring a thiadiazole core substituted with a 4-methoxyphenylthio group and a methyl group, has been shown to exhibit promising biological activities. Researchers have explored its potential as an inhibitor of key enzymatic pathways, particularly those involved in inflammatory and oncogenic processes.

One of the most significant breakthroughs in the study of this compound is its demonstrated efficacy in modulating the activity of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported that 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl- exhibits selective inhibition against certain tyrosine kinases, which are often implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing a high binding affinity to the ATP-binding sites of target kinases.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of CAS: 338978-75-9 exhibit potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

The pharmacokinetic properties of 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl- have also been a focus of recent research. A 2023 preclinical study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable oral bioavailability and metabolic stability. These findings support the compound's potential for further development as a therapeutic agent, although additional in vivo studies are needed to fully assess its safety and efficacy.

Looking ahead, researchers are exploring the potential of CAS: 338978-75-9 as a scaffold for the design of novel therapeutics. Its modular structure allows for the introduction of various functional groups, enabling the optimization of its pharmacological properties. Current efforts are focused on improving its selectivity and reducing potential off-target effects, which could pave the way for its clinical translation.

In conclusion, 1,2,3-Thiadiazole, 5-[(4-methoxyphenyl)thio]-4-methyl- (CAS: 338978-75-9) represents a promising candidate for drug development, with demonstrated activity against multiple biological targets. Continued research into its mechanism of action and therapeutic potential is warranted, particularly in the context of addressing unmet medical needs in oncology and infectious diseases.